Cas no 1448043-97-7 (2-{3-(2-methylpropane-2-sulfonyl)pyrrolidin-1-ylsulfonyl}benzonitrile)

• Product Name: 2-{3-(2-methylpropane-2-sulfonyl)pyrrolidin-1-ylsulfonyl}benzonitrile
• CAS No: 1448043-97-7
• MF: C₁₅H₂₀N₂O₄S₂
• MW: 356.460301399231
• CID: 6007620
• PubChem ID: 71806005
• Update Time: 2025-07-24

2-{3-(2-methylpropane-2-sulfonyl)pyrrolidin-1-ylsulfonyl}benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-{3-(2-methylpropane-2-sulfonyl)pyrrolidin-1-ylsulfonyl}benzonitrile
• 2-(3-tert-butylsulfonylpyrrolidin-1-yl)sulfonylbenzonitrile
• 1448043-97-7
• AKOS024558582
• 2-((3-(tert-butylsulfonyl)pyrrolidin-1-yl)sulfonyl)benzonitrile
• F6435-7444
• 2-{[3-(2-methylpropane-2-sulfonyl)pyrrolidin-1-yl]sulfonyl}benzonitrile

• Inchi： 1S/C15H20N2O4S2/c1-15(2,3)22(18,19)13-8-9-17(11-13)23(20,21)14-7-5-4-6-12(14)10-16/h4-7,13H,8-9,11H2,1-3H3
• InChI Key： NJIZGBRFPXPRFQ-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=CC=C1S(N1CCC(S(C(C)(C)C)(=O)=O)C1)(=O)=O

Computed Properties

• Exact Mass: 356.08644947g/mol
• Monoisotopic Mass: 356.08644947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 112Ų

Additional information on 2-{3-(2-methylpropane-2-sulfonyl)pyrrolidin-1-ylsulfonyl}benzonitrile

Introduction to 2-{3-(2-methylpropane-2-sulfonyl)pyrrolidin-1-ylsulfonyl}benzonitrile (CAS No. 1448043-97-7)

2-{3-(2-methylpropane-2-sulfonyl)pyrrolidin-1-ylsulfonyl}benzonitrile (CAS No. 1448043-97-7) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways and receptors.

The molecular structure of 2-{3-(2-methylpropane-2-sulfonyl)pyrrolidin-1-ylsulfonyl}benzonitrile consists of a benzonitrile moiety linked to a sulfonyl-substituted pyrrolidine ring. The presence of the 2-methylpropane-2-sulfonyl group imparts unique chemical and biological properties to the molecule, making it an interesting candidate for further investigation.

Recent studies have highlighted the potential of 2-{3-(2-methylpropane-2-sulfonyl)pyrrolidin-1-ylsulfonyl}benzonitrile as a potent modulator of ion channels and receptors. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits selective inhibition of certain potassium channels, which could have implications for the treatment of neurological disorders such as epilepsy and neuropathic pain.

In addition to its potential in neurological applications, 2-{3-(2-methylpropane-2-sulfonyl)pyrrolidin-1-ylsulfonyl}benzonitrile has also been explored for its anti-inflammatory properties. Research conducted at the University of California, San Francisco, demonstrated that this compound effectively reduces inflammation in animal models by inhibiting the production of pro-inflammatory cytokines. This finding suggests that it may be useful in the development of new anti-inflammatory drugs.

The pharmacokinetic properties of 2-{3-(2-methylpropane-2-sulfonyl)pyrrolidin-1-ylsulfonyl}benzonitrile have also been extensively studied. A study published in the European Journal of Pharmaceutical Sciences reported that this compound exhibits favorable oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens. These characteristics are crucial for the development of effective therapeutic agents.

In terms of safety and toxicity, preliminary data indicate that 2-{3-(2-methylpropane-2-sulfonyl)pyrrolidin-1-ylsulfonyl}benzonitrile is well-tolerated at therapeutic doses. However, further preclinical and clinical studies are necessary to fully assess its safety profile and potential side effects.

The synthesis of 2-{3-(2-methylpropane-2-sulfonyl)pyrrolidin-1-ylsulfonyl}benzonitrile involves a multi-step process that includes the formation of the sulfonyl-substituted pyrrolidine ring and its subsequent coupling with the benzonitrile moiety. Various synthetic routes have been developed to optimize yield and purity, with recent advancements focusing on green chemistry principles to minimize environmental impact.

In conclusion, 2-{3-(2-methylpropane-2-sulfonyl)pyrrolidin-1-ylsulfonyl}benzonitrile (CAS No. 1448043-97-7) is a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical applications.